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Compound of Interest

Compound Name: XAP044

Cat. No.: B1684232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of XAP044. Adherence to these procedures is critical to ensure personal safety

and maintain a secure laboratory environment. This document is intended to supplement, not

replace, a comprehensive, compound-specific Safety Data Sheet (SDS) and institutional safety

protocols.

Compound Information and Hazard Assessment
XAP044 is a potent and selective antagonist of the metabotropic glutamate receptor 7 (mGlu7),

utilized in preclinical research for neurological disorders such as epilepsy and post-traumatic

stress disorders.[1] It is a solid, white to off-white powder.

While a specific, publicly available Safety Data Sheet (SDS) with detailed GHS classifications

for XAP044 is not readily available, a precautionary approach must be taken due to its potent

biological activity. Compounds of this nature should be handled as potentially hazardous

substances.

Key Chemical and Physical Properties:
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Property Value

Chemical Name
7-Hydroxy-3-(4-iodophenoxy)-4H-1-benzopyran-

4-one

Molecular Formula C₁₅H₉IO₄

Molecular Weight 380.13 g/mol

CAS Number 196928-50-4

Solubility
Soluble in DMSO (to 100 mM) and ethanol (to

20 mM)[2]

Storage Store at -20°C

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to minimize exposure. The following table

summarizes the recommended PPE for handling XAP044.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection NIOSH-approved Respirator

An N95 or higher-rated

respirator is required when

handling the solid compound

to prevent inhalation of

airborne particles.

Hand Protection Double Nitrile Gloves

Wear two pairs of nitrile

gloves. The outer pair must be

changed immediately upon

contamination or at regular

intervals.

Body Protection Disposable Gown or Lab Coat

A disposable gown with tight-

fitting cuffs or a dedicated lab

coat worn over personal

clothing is required.

Eye Protection Chemical Splash Goggles

Safety goggles that provide a

complete seal around the eyes

are mandatory. A face shield

worn over goggles offers

additional protection.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of XAP044. The following workflow

outlines the key phases of handling, from preparation to post-experiment cleanup.
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Preparation

Handling

Cleanup & Disposal

Designate Handling Area
(Fume Hood/Glove Box)

Gather All Necessary
Equipment and PPE

Prepare Labeled
Hazardous Waste Containers

Don Appropriate PPE

Weighing and Aliquoting
(in ventilated enclosure)

Solution Preparation
(add compound to solvent)

Conduct Experiment

Decontaminate Surfaces
and Equipment

Doff PPE in
Designated Area

Dispose of Waste in
Labeled Containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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